Cas no 63068-74-6 (5-Butylthiophene-2-carboxylic acid)

5-Butylthiophene-2-carboxylic acid structure
63068-74-6 structure
Product Name:5-Butylthiophene-2-carboxylic acid
CAS No:63068-74-6
MF:C9H12O2S
MW:184.255381584167
MDL:MFCD20639640
CID:2153280
PubChem ID:12326223
Update Time:2025-04-21

5-Butylthiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-Butyl-2-thiophenecarboxylic acid
    • 5-Butylthiophene-2-carboxylic acid
    • 5-Butylthiophene-2-carboxylicacid
    • 5-n-Butyl-thiophene-2-carboxylic acid
    • ZIPCXUIHYUTKFR-UHFFFAOYSA-N
    • DB-340831
    • MFCD20639640
    • 63068-74-6
    • E91999
    • AKOS022641765
    • CS-0196022
    • SCHEMBL261238
    • 875-639-9
    • MDL: MFCD20639640
    • Inchi: 1S/C9H12O2S/c1-2-3-4-7-5-6-8(12-7)9(10)11/h5-6H,2-4H2,1H3,(H,10,11)
    • InChI Key: ZIPCXUIHYUTKFR-UHFFFAOYSA-N
    • SMILES: S1C(C(=O)O)=CC=C1CCCC

Computed Properties

  • Exact Mass: 184.05580079g/mol
  • Monoisotopic Mass: 184.05580079g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 65.5
  • XLogP3: 3.2

5-Butylthiophene-2-carboxylic acid Pricemore >>

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